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Compound of Interest

Compound Name:
(S)-2-(3-Bromophenyl)propanoic

acid

Cat. No.: B13022717 Get Quote

An In-depth Technical Guide to Commercial Suppliers of (S)-2-(3-Bromophenyl)propanoic
Acid

For researchers, scientists, and professionals in drug development, the procurement of high-

quality, stereochemically pure reagents is a critical first step in the research and development

pipeline. (S)-2-(3-Bromophenyl)propanoic acid is a valuable chiral building block in the

synthesis of various pharmaceutical compounds. This guide provides a technical overview of its

commercial availability, key quality parameters, and a procedural workflow for qualifying new

batches of this chemical from suppliers.

Commercial Availability and Supplier Specifications
(S)-2-(3-Bromophenyl)propanoic acid is available from a select number of specialized

chemical suppliers. It is crucial for researchers to distinguish between the racemic mixture

(CAS Number: 53086-52-5) and the desired (S)-enantiomer (CAS Number: 1146411-14-4)

when sourcing this product. The following table summarizes the publicly available data from

commercial suppliers who explicitly list the (S)-enantiomer.
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[1]

CP Lab
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1146411-

14-4
C₉H₉BrO₂ 229.0706 98%

Country of

Origin:

USA.[2]

Note: Several other suppliers are listed on platforms like ChemicalBook for "2-(3-

Bromophenyl)propanoic acid", including Finetech Industry Limited, Dayang Chem (Hangzhou)

Co.,Ltd., and Zhejiang J&C Biological Technology Co.,Limited.[3] However, they do not

consistently specify the enantiomeric purity, and researchers should make direct inquiries to

ascertain the availability of the (S)-enantiomer.

Experimental Protocols: Supplier and Batch
Qualification
Detailed experimental protocols for the use of (S)-2-(3-Bromophenyl)propanoic acid are

typically application-specific and developed in-house. However, a critical and universal

experimental procedure for any research scientist is the qualification of a new chemical batch

from a commercial supplier. This ensures the identity, purity, and consistency of the starting

material, which is fundamental to the reliability and reproducibility of experimental results.

Below is a generalized workflow for the qualification of a new batch of (S)-2-(3-
Bromophenyl)propanoic acid.

Workflow for New Chemical Batch Qualification
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Phase 1: Documentation Review

Phase 2: Analytical Verification

Phase 3: Decision and Release

Receive Certificate of Analysis (CoA) from Supplier

Verify CAS Number, Lot Number, and Release Date

Cross-reference CoA data with internal specifications (Purity, Impurity Profile)

Review Safety Data Sheet (SDS)

Perform Identity Confirmation (e.g., ¹H NMR, ¹³C NMR, MS)

If Docs OK

Determine Purity (e.g., HPLC, GC)

Confirm Enantiomeric Purity (Chiral HPLC)

Assess Physical Properties (e.g., Melting Point, Appearance)

Compare Analytical Results with CoA and Specifications

Decision Point: Accept or Reject Batch

Release Batch for R&D Use

Pass

Quarantine and Contact Supplier for Investigation

Fail
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Caption: A generalized workflow for the qualification of a new chemical batch from a

commercial supplier.

Key Methodologies in Batch Qualification:
Documentation Review:

Certificate of Analysis (CoA): This document, provided by the supplier, contains key quality

control results for the specific batch, such as purity (often determined by HPLC or GC) and

identity confirmation (often by NMR or IR).

Safety Data Sheet (SDS): Essential for understanding the handling, storage, and safety

precautions for the chemical.

Analytical Verification: It is best practice to independently verify the supplier's claims.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical

structure of the compound. The resulting spectrum should be consistent with the structure

of (S)-2-(3-Bromophenyl)propanoic acid.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound by separating it from any impurities. A high-resolution column should be used

to achieve good separation.

Chiral HPLC: This is a critical step to confirm the enantiomeric excess (e.e.) of the (S)-

enantiomer. This ensures that the material has not racemized and meets the

stereochemical requirements of the subsequent synthesis.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Melting Point: A sharp melting point range close to the literature value can be a good

indicator of purity.

Signaling Pathways and Logical Relationships
While (S)-2-(3-Bromophenyl)propanoic acid is a synthetic intermediate and not typically

involved in biological signaling pathways itself, its use in the synthesis of pharmacologically

active molecules necessitates a logical workflow for its integration into drug discovery projects.
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The following diagram illustrates a simplified logical relationship from sourcing this starting

material to its use in generating a lead compound.

Identify (S)-2-(3-Bromophenyl)propanoic Acid as Key Starting Material

Source and Qualify Commercial Suppliers

Procure and Perform Incoming QC on Selected Batch

Multi-step Chemical Synthesis

Purification of Final Compound

Structural Elucidation and Purity Analysis of Final Compound

In vitro Biological Screening

Identification of Lead Compound

Click to download full resolution via product page
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Caption: A logical workflow from sourcing a key starting material to identifying a lead compound

in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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